Cas no 1896428-24-2 (1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride)

• Product Name: 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride
• CAS No: 1896428-24-2
• MDL: MFCD30345343
• CID: 4627637
• PubChem ID: 117046909
• Update Time: 2025-09-27

1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride

• MDL： MFCD30345343

Additional information on 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride

Introduction to 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride (CAS No. 1896428-24-2)

1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride (CAS No. 1896428-24-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a cyclopentane ring and a 2,6-difluorophenyl substituent, making it a promising candidate for various therapeutic applications.

The chemical formula of 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride is C₁₃H₁₃F₂N·HCl, and its molecular weight is approximately 258.70 g/mol. The presence of the difluorophenyl group imparts unique pharmacological properties to the molecule, including enhanced lipophilicity and metabolic stability. These properties are crucial for optimizing the compound's bioavailability and therapeutic efficacy.

Recent studies have focused on the potential of 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride as a modulator of various biological targets. One notable area of research involves its interaction with serotonin receptors, particularly the 5-HT₇ receptor. Research published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits high affinity and selectivity for the 5-HT₇ receptor, suggesting its potential as a novel therapeutic agent for neurological disorders such as depression and anxiety.

In addition to its serotonin receptor activity, 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride has also been investigated for its anti-inflammatory properties. A study conducted by researchers at the University of California, Los Angeles (UCLA) in 2022 found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride has been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Additionally, it has been found to have low potential for drug-drug interactions, making it a promising candidate for combination therapies.

To further evaluate the safety and efficacy of 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride, several clinical trials are currently underway. Phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. Phase II trials are currently being conducted to assess its efficacy in treating specific conditions such as major depressive disorder and chronic inflammatory diseases.

The synthetic route for producing 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride has been optimized to ensure high yield and purity. The process involves several key steps, including the formation of the cyclopentane ring through a ring-closing metathesis reaction and the subsequent introduction of the difluorophenyl substituent via a palladium-catalyzed coupling reaction. These advancements in synthetic chemistry have made it possible to produce this compound on a large scale for both research and commercial purposes.

In conclusion, 1-(2,6-difluorophenyl)cyclopentan-1-amine hydrochloride (CAS No. 1896428-24-2) represents a promising compound with diverse therapeutic potential. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and clinical applications, paving the way for potential breakthroughs in the treatment of various diseases.